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Introduction
Lignin, the second most abundant terrestrial biopolymer after cellulose, is a complex aromatic

polymer that provides structural integrity to plants.[1] Traditionally considered a low-value

byproduct of the paper and biorefining industries, recent research has highlighted its potential

as a renewable precursor for high-value materials.[1][2] Electrospinning is a versatile and

straightforward technique used to produce continuous nanofibers from a polymer solution by

applying a high-voltage electric field.[3][4] The resulting lignin-based nanofibers possess a high

surface-area-to-volume ratio, porosity, and unique functionalities stemming from lignin's

inherent properties, such as antioxidant and antimicrobial activities.[1][5] These characteristics

make them highly attractive for a range of applications, including drug delivery, tissue

engineering, and energy storage.[5][6][7]

This document provides detailed application notes and experimental protocols for the

electrospinning of lignin to produce nanofibers. It covers various lignin types, the use of co-

spinning polymers, and key processing parameters that influence nanofiber morphology and

properties.
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Key Applications
Lignin-based electrospun nanofibers are being explored for a variety of applications, primarily

in the biomedical field:

Drug Delivery: The high surface area of nanofibers allows for efficient drug loading and

controlled release.[5][7] Lignin's biocompatibility and antioxidant properties can also be

beneficial in drug delivery systems.[5][8]

Tissue Engineering: Electrospun lignin scaffolds can mimic the extracellular matrix, providing

a suitable environment for cell attachment, proliferation, and differentiation.[5][6] Their

biocompatibility has been demonstrated with various cell types, including human dermal

fibroblasts.[6][9]

Wound Dressing: The antimicrobial and antioxidant properties of lignin, combined with the

high porosity and moisture retention of nanofiber mats, make them promising candidates for

advanced wound dressings.[10]

Carbon Nanofiber Precursors: Lignin is a cost-effective, renewable precursor for producing

carbon nanofibers, which have applications in energy storage devices like supercapacitors

and batteries due to their high surface area and electrical conductivity.[1][11][12]

Filtration: The interconnected porous structure of electrospun nanofiber mats makes them

effective for air and water filtration applications.[13]

Experimental Protocols
The successful electrospinning of lignin often requires the use of a co-spinning polymer to

overcome challenges associated with its complex, branched structure and low molecular

weight, which can hinder fiber formation.[14][15] Poly(vinyl alcohol) (PVA) and poly(ethylene

oxide) (PEO) are common water-soluble carrier polymers, while polyacrylonitrile (PAN) is often

used for producing carbon nanofiber precursors.[3][14]

Protocol 1: Electrospinning of Lignin/PVA Aqueous
Solution
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This protocol describes the preparation of lignin/PVA nanofibers from an aqueous solution, a

common method for biomedical applications.

1. Materials:

Lignin (e.g., alkali lignin, Kraft lignin)
Poly(vinyl alcohol) (PVA), Mw ~60,000 g/mol [16]
Deionized water
Sodium hydroxide (NaOH) (optional, to aid lignin dissolution)[17]

2. Solution Preparation: a. Prepare a 10% (w/v) PVA stock solution by dissolving 10 g of PVA in

100 mL of deionized water. Heat the solution at 80-90°C with constant stirring for 2-4 hours

until the PVA is completely dissolved.[16][18] Allow the solution to cool to room temperature. b.

Prepare the lignin/PVA spinning solution. For a target lignin-to-PVA ratio (e.g., 75:25), mix the

required amount of lignin powder with the PVA stock solution.[19] For example, to prepare a

solution with a 75:25 lignin:PVA ratio, add a specific weight of lignin to the PVA solution. c. If

lignin solubility is an issue, a dilute NaOH solution (e.g., 0.5 M) can be used as the solvent for

both lignin and PVA.[20] d. Stir the lignin/PVA mixture vigorously for several hours at room

temperature until a homogeneous solution is obtained.[16] The viscosity of the final solution is

a critical parameter for successful electrospinning.[21]

3. Electrospinning Process: a. Load the prepared lignin/PVA solution into a syringe fitted with a

metallic needle (e.g., 18-21 gauge). b. Mount the syringe on a syringe pump. c. Position a

grounded collector (e.g., a flat aluminum foil-covered plate) at a specified distance from the

needle tip. d. Apply a high voltage to the needle tip. e. Set the solution feed rate using the

syringe pump. f. Collect the nanofibers on the collector. g. After spinning, dry the nanofiber mat,

for instance, at room temperature for 24 hours to remove residual solvent.[16]

4. Post-Spinning Treatment (Optional): a. For applications requiring water stability, the

electrospun mat can be crosslinked. This can be achieved through heat treatment (e.g., at

150°C) or freeze-thawing cycles.[10] b. For conversion to carbon nanofibers, a two-step

thermal treatment is required: i. Thermostabilization: Heat the nanofibers in air at a slow

heating rate (e.g., 1°C/min) to a temperature around 250-260°C and hold for 1 hour.[22] ii.

Carbonization: Heat the stabilized fibers under an inert atmosphere (e.g., N2) to a high

temperature (e.g., 800-1500°C) at a specific heating rate (e.g., 5°C/min) and hold for 1 hour.

[22][23]
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Protocol 2: Co-axial Electrospinning of Lignin for Core-
Shell Nanofibers
Co-axial electrospinning allows for the production of nanofibers with a core-shell structure,

which is particularly useful for controlled drug release applications.[24]

1. Materials:

Shell Solution: Lignin solution (e.g., Alcell lignin in ethanol).[25] A co-spinning polymer like
PAN may be added to improve spinnability.[26]
Core Solution: Can be a drug-loaded polymer solution or a sacrificial polymer like glycerin for
creating hollow fibers.[25][26]

2. Solution Preparation: a. Prepare the core and shell solutions separately. For instance, a 1:1

w/w ratio of lignin to ethanol can be used for the shell, with a resulting viscosity of 350-400 cPs.

[1] b. For a lignin/PAN shell, a 1:1 ratio of lignin to PAN in DMF with a total solid content of 17

wt% can be prepared.[26]

3. Co-axial Electrospinning Process: a. Use a co-axial spinneret with two concentric needles. b.

Load the core and shell solutions into separate syringes and connect them to the inner and

outer needles of the co-axial spinneret, respectively. c. Set the flow rates for both the core and

shell solutions using separate syringe pumps. A common flow rate is 0.03 mL/h for both.[26] d.

Apply a high voltage to the spinneret. e. Collect the core-shell nanofibers on a grounded

collector.

Data Presentation
The properties of electrospun lignin nanofibers are highly dependent on the lignin source, co-

spinning polymer, and processing parameters. The following tables summarize quantitative

data from various studies.
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Lignin
Type

Co-
Polymer

Lignin:Co
-Polymer
Ratio

Solvent
Concentr
ation
(wt%)

Fiber
Diameter
(nm)

Referenc
e

Softwood

Kraft
PEO - - 3-6 (PEO) 320 - 878 [27]

Bamboo

Organosolv
PEO - - 3-6 (PEO) - [27]

Softwood

Kraft
PAMAM 99:1 - -

Reduced

compared

to pure

lignin

[13]

Alkali PVA - Water

10 (PVA) +

0.5-2.5g

Lignin

- [16]

Organosolv

Hardwood
PEO 95:5

Aqueous

NaOH
7 < 5000 [17]

Organosolv

Softwood
PEO 95:5

Aqueous

NaOH
7 < 5000 [17]

Lignosulfo

nate
PEO - - 15-30 - [28]

Alkali PEO -
Aqueous

NaOH
- 100 - 800 [20]

Kraft PVA

1:5.6

(PVA:Ligni

n)

- 5 (PVA) Bead-free [21]
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Parameter Value Outcome Reference

Voltage 12 kV
Solid and hollow

nanofibers
[1]

16 kV
Uniform fibers (319

nm)
[4]

19 kV Bead-fibers formed [16]

20 kV Smooth fibers [22]

Tip-to-Collector

Distance
13 cm Bead-fibers formed [16]

15 cm Smooth fibers [22]

18 cm
Uniform fibers (319

nm)
[4]

20-25 cm
Solid and hollow

nanofibers
[1]

Flow Rate 0.2 ml/h Bead-fibers formed [16]

440 nl/s
Optimal for high-

quality carbon fibers
[11]

Collector Speed 2000 rpm
Optimal for high-

quality carbon fibers
[11]
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Property Value Conditions Reference

Tensile Strength 18.78 ± 6.11 MPa Lignin carbon fibers [11]

7.2 MPa
Lignin-g-PAN carbon

nanofiber mats
[29]

Elastic Modulus
3145.47 ± 917.75

MPa
Lignin carbon fibers [11]

Surface Area (BET) 32.42 m²/g
Porous PAN/lignin

(8:2) nanofibers
[2]

524 - 1195 m²/g
Carbonized lignin

fibers (600-900°C)
[30]

Electrical Conductivity 9.65 - 24.47 S/cm
Lignin-electrospun

CNFs (900-1100°C)
[30]

Visualizations
Experimental Workflow for Lignin Nanofiber Production
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Caption: Workflow for lignin nanofiber production.
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Logical Relationship of Electrospinning Parameters
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Caption: Interplay of electrospinning parameters.

Conclusion
The electrospinning of lignin presents a promising avenue for the valorization of this abundant

biopolymer, transforming it into advanced materials with significant potential in biomedical and

other technological fields. By carefully selecting the lignin source, co-spinning polymer, and

optimizing the electrospinning process parameters, it is possible to tailor the morphology and

properties of the resulting nanofibers for specific applications. The protocols and data

presented herein serve as a comprehensive guide for researchers and professionals venturing

into the field of lignin-based nanofiber production. Further research and development in this
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area are expected to unlock even more applications for these versatile and sustainable

biomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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